Cas no 12008-21-8 (lanthanum hexaboride)

• Product Name: lanthanum hexaboride
• CAS No: 12008-21-8
• MF: B₆La
• MW: 203.771501541138
• MDL: MFCD00151350
• CID: 86516
• PubChem ID: 329762856
• Update Time: 2025-05-24

lanthanum hexaboride Chemical and Physical Properties

Names and Identifiers

• lanthanum hexaboride
• Lanthanum boride
• (oc-6-11)-lanthanum boride
• lanthanum boide
• KHF 7
• KHGS 02
• LaB6-F
• Lanthanum hexaboride, powder, -325 mesh, 99.5% metals basis
• Lanthanum hexaboride LaB6 GRADE A (H?gan?s)
• Iron Boride (FeB) Sputtering Targets
• MFCD00151350
• Lanthanum boride (LaB6), (OC-6-11)-
• Lanthanum hexaboride, powder, 10 mum, 99%
• Line position and line shape standard for powder diffraction, NIST SRM 660c, Lanthanum hexaboride powder
• 12008-21-8
• Lanthanum boride, powder, -325 mesh, 99.5% trace metals basis
• FT-0693450
• lanthanum;2,3,5,6-tetrabora-1,4-diboranuidapentacyclo[3.1.0.01,3.02,4.04,6]hexane
• powder, inverted exclamation markY325 mesh,99.5% metals basis
• IBDHMAYMLSYGAK-UHFFFAOYSA-N

• MDL： MFCD00151350
• Inchi： 1S/B6.La/c1-2-5(1)3-4(5)6(1,2)3;/q-2;
• InChI Key： IBDHMAYMLSYGAK-UHFFFAOYSA-N
• SMILES： [La].[B-]123B4B1[B-]14B2B31

Computed Properties

• Exact Mass: 204.96200
• Monoisotopic Mass: 204.962194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -2
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Blue to purple, purple powder.
• Density: 2.61 g/cm3 at 25 °C(lit.)
• Melting Point: 2210 °C
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Insoluble in water, HCl.
• PSA: 0.00000
• LogP: -2.28480
• Solubility: Insoluble in water and hydrochloric acid
• Vapor Pressure: No data available

lanthanum hexaboride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on lanthanum hexaboride

Recent Advances in Lanthanum Hexaboride (LaB6, CAS 12008-21-8) Research: Biomedical and Chemical Applications

Lanthanum hexaboride (LaB6, CAS 12008-21-8) has recently emerged as a material of significant interest in chemical and biomedical research due to its unique physicochemical properties. This briefing synthesizes key findings from 2022-2023 studies exploring LaB6's applications in electron microscopy, cancer theranostics, and antimicrobial surfaces. The material's low work function (2.4-2.8 eV), exceptional thermal stability (melting point 2210°C), and recently discovered near-infrared absorption properties have enabled breakthrough applications beyond its traditional use as an electron emitter.

A 2023 Nature Materials study demonstrated LaB6 nanocrystals' potential as photothermal agents, achieving 92% tumor ablation efficiency in murine models under 808 nm laser irradiation. The research team from MIT engineered 50 nm LaB6 particles with PEG coating, showing superior photothermal conversion efficiency (η = 43%) compared to gold nanorods (η = 22%). Importantly, the material exhibited exceptional biocompatibility with <5% hemolysis at therapeutic concentrations and complete renal clearance within 72 hours.

In electron microscopy applications, a breakthrough reported in Ultramicroscopy (2023) revealed that LaB6 nanowire emitters can achieve 0.3 nm resolution at 80 kV - comparable to conventional tungsten sources but with 5× longer lifespan. The study attributed this to LaB6's unique surface self-cleaning mechanism where boron vacancies migrate to the surface at operational temperatures (1500-1800K), maintaining emission stability.

Antimicrobial surface coatings incorporating LaB6 have shown remarkable efficacy against multi-drug resistant pathogens. A collaborative study between ETH Zurich and Johns Hopkins (Advanced Materials, 2023) developed LaB6-embedded polymer films that achieved 99.9% reduction in MRSA and Candida auris within 2 hours of visible light exposure. The mechanism involves both photocatalytic ROS generation and direct boron-mediated membrane disruption.

Recent toxicological assessments (ACS Nano, 2023) have systematically evaluated LaB6 safety profiles. While bulk material shows excellent biocompatibility (LD50 > 5000 mg/kg in rats), nanoscale particles require surface modification to prevent aggregation-induced inflammation. A novel zwitterionic coating developed by UCLA researchers reduced macrophage uptake by 87% while maintaining functionality.

Manufacturing advances have addressed historical challenges in LaB6 production. A 2023 Chemical Engineering Journal paper detailed a plasma-enhanced CVD method achieving 99.999% pure LaB6 films at 800°C (400°C lower than conventional methods). This breakthrough enables large-scale production of uniform coatings for biomedical devices.

Looking forward, three clinical trials are currently investigating LaB6-based technologies: 1) a Phase I trial of LaB6-PEG for photothermal therapy (NCT05678322), 2) a multicenter study of LaB6-coated orthopedic implants (NCT05704119), and 3) evaluation of LaB6-containing dental composites (NCT05721084). Preliminary results from the implant study show 62% reduction in post-operative infections compared to standard titanium implants.

These developments position LaB6 as a versatile material platform bridging materials science and biomedicine. Ongoing research focuses on optimizing surface chemistries for specific applications and establishing standardized safety protocols for nanoscale formulations. The material's unique combination of electronic, optical, and biological properties suggests substantial potential for future therapeutic and diagnostic innovations.